Cas no 1214382-26-9 (2-chloro-4-(2-fluorophenyl)phenol)

2-Chloro-4-(2-fluorophenyl)phenol is a halogenated phenolic compound featuring both chloro and fluoro substituents on its aromatic rings. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of electron-withdrawing groups enhances its reactivity in electrophilic substitution and coupling reactions, while the phenol moiety allows for further functionalization. Its stability under standard conditions and well-defined molecular structure make it suitable for use in fine chemical manufacturing and research. The compound's distinct substitution pattern also contributes to its potential utility in the development of bioactive molecules, including agrochemicals and medicinal compounds.
2-chloro-4-(2-fluorophenyl)phenol structure
1214382-26-9 structure
Product Name:2-chloro-4-(2-fluorophenyl)phenol
CAS No:1214382-26-9
MF:C12H8ClFO
MW:222.642725944519
MDL:MFCD14701289
CID:1216666
PubChem ID:46314343
Update Time:2025-06-07

2-chloro-4-(2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(2-fluorophenyl)phenol
    • 1214382-26-9
    • 2-Chloro-4-(2-fluorophenyl)phenol, 95%
    • EN300-330551
    • 3-Chloro-2'-fluorobiphenyl-4-ol
    • 3-Chloro-2'-fluoro[1,1'-biphenyl]-4-ol
    • MFCD14701289
    • A1-39365
    • AKOS017559363
    • DTXSID70673442
    • MDL: MFCD14701289
    • Inchi: 1S/C12H8ClFO/c13-10-7-8(5-6-12(10)15)9-3-1-2-4-11(9)14/h1-7,15H
    • InChI Key: VAPPHRAUOINSEG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC=CC=1F)O

Computed Properties

  • Exact Mass: 222.025
  • Monoisotopic Mass: 222.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2A^2

2-chloro-4-(2-fluorophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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2-Chloro-4-(2-fluorophenyl)phenol, 95%; .
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abcr
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Enamine
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